![molecular formula C10H14N2O B3116063 N-(2-aminoethyl)-4-methylbenzamide CAS No. 21381-67-9](/img/structure/B3116063.png)
N-(2-aminoethyl)-4-methylbenzamide
Overview
Description
“N-(2-aminoethyl)-4-methylbenzamide” is a synthetic compound. It is a derivative of benzamide where the amide nitrogen is substituted with a 2-aminoethyl group . It is related to peptide nucleic acids (PNAs), which are synthetic nucleic acid mimics where the sugar-phosphate backbone is replaced by a peptide backbone . PNAs are resistant to nucleases and proteases and have a low affinity for proteins, making them attractive for biological and medical applications .
Synthesis Analysis
The synthesis of similar compounds involves the condensation reaction of N-(2-aminoethyl)-3-aminopropyltrimethoxysilane with compounds containing a carbonyl group . The synthesis method is easy to implement .Scientific Research Applications
Nanocellulose Aerogels
N-(2-aminoethyl)-4-methylbenzamide has been used in the synthesis of nanocellulose aerogels . The amine group of N-(2-aminoethyl)-4-methylbenzamide has been successfully introduced into spherical cellulose nanocrystal (CNC) hydrogels via C–O–Si bonds, creating a new type of aerogel . These aerogels have a high surface area and exhibit a nano-porous network structure of mesopores .
Carbon Dioxide Capture
The same nanocellulose aerogels mentioned above have also been explored for their potential in carbon dioxide capture . The aerogels could potentially capture CO2 via covalent bonding .
Formaldehyde Adsorption
N-(2-aminoethyl)-4-methylbenzamide has been used in the preparation of microcrystalline cellulose composite aerogels for the adsorption of formaldehyde . The protonated –NH3+ group in N-(2-aminoethyl)-4-methylbenzamide reacts with formaldehyde to form a Schiff base, achieving the effect of deformaldehyde .
Air Purification
The same microcrystalline cellulose composite aerogels have also been used for air purification . The aerogels have a high adsorption capacity for formaldehyde, making them suitable for air purification applications .
Peptide Nucleic Acids
N-(2-aminoethyl)-4-methylbenzamide has been used in the synthesis of chiral peptide nucleic acids (PNAs) . PNAs are synthetic nucleic acid mimics where the sugar-phosphate backbone is replaced by a peptide backbone .
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various cellular targets, influencing their function and activity .
Mode of Action
It’s likely that the compound interacts with its targets, leading to changes in their function or activity . The specific nature of these interactions and the resulting changes would depend on the particular target and the context within which the compound is acting.
Biochemical Pathways
Based on its structural similarity to other compounds, it may be involved in various biochemical processes
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action
Result of Action
Based on its structural similarity to other compounds, it may exert various effects at the molecular and cellular levels
Action Environment
The action, efficacy, and stability of N-(2-aminoethyl)-4-methylbenzamide can be influenced by various environmental factors. For instance, factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets
properties
IUPAC Name |
N-(2-aminoethyl)-4-methylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-8-2-4-9(5-3-8)10(13)12-7-6-11/h2-5H,6-7,11H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IISCWLATEHABQS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NCCN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-aminoethyl)-4-methylbenzamide | |
CAS RN |
21381-67-9 | |
Record name | N-(2-aminoethyl)-4-methylbenzamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.